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Compound of Interest

Compound Name: MRS1067

CAS No.: 70460-45-6

Cat. No.: B1677534

Get Quote

The following document provides detailed procedures for the proper disposal of MRS1067, a

chemical compound that requires careful handling due to its potential environmental and health

risks. The information is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and compliance with environmental

regulations.

Emergency Contact Information: In case of a spill or accidental exposure, immediately contact

your institution's Environmental Health and Safety (EHS) office.

Hazard Identification and Risk Assessment
MRS1067 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects. Improper disposal can lead to significant environmental damage and may pose a risk to

human health. Therefore, it is imperative to follow the specific disposal procedures outlined

below. Under no circumstances should MRS1067 or its containers be disposed of in the regular

trash or down the sanitary sewer.[1][2]

Personal Protective Equipment (PPE)
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Before handling MRS1067 for disposal, ensure that the following personal protective

equipment is worn:

Safety Goggles: To protect eyes from splashes.

Chemical-Resistant Gloves: To prevent skin contact.

Laboratory Coat: To protect clothing and skin.

Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Solid Waste:

Contaminated materials such as gloves, pipette tips, and absorbent paper should be

collected in a designated, leak-proof container lined with a clear plastic bag.[3]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "MRS1067".[1][2]

Liquid Waste:

Solutions containing MRS1067 should be collected in a compatible, leak-proof container

with a secure screw-on cap.[3]

The container must not have held incompatible chemicals. For instance, do not store

acidic or basic waste in metal containers.[3]

Label the container with "Hazardous Waste," the full chemical name "MRS1067," and an

approximate concentration.[1][2]

Empty Containers:

Original containers of MRS1067 are considered hazardous waste and must be disposed

of as such, unless they have been triple-rinsed with a suitable solvent.[1][4]
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The rinsate from the triple-rinse procedure must be collected and treated as hazardous

liquid waste.[1][5]

Storage of Hazardous Waste
Designate a specific "Satellite Accumulation Area" within the laboratory for the temporary

storage of MRS1067 waste.[6]

This area should be under the control of laboratory personnel and away from normal lab

activities.[3]

Ensure that incompatible wastes, such as acids and bases, are stored in separate secondary

containment trays.[3][7]

All waste containers must be kept securely closed except when adding waste.[1][3]

Disposal Procedure
Preparation for Disposal:

Ensure all waste containers are accurately labeled with their contents and associated

hazards.[1][2] Abbreviations and chemical formulas are not acceptable.[1][2]

Wipe down the exterior of the containers to remove any contamination before scheduling a

pickup.[3]

Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a waste pickup.[1]

Provide them with a complete inventory of the waste to be collected.

Final Disposal:

The ultimate disposal of MRS1067 must be conducted at an approved waste disposal

plant.[8]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1677534/docs?utm_src=pdf-body#safe-disposal-protocol-for-mrs1067
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.bu.edu/ehs/environmental/programs-services/chemical-waste/chemical-waste-management-guide/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1677534/docs?utm_src=pdf-body#safe-disposal-protocol-for-mrs1067
https://www.greenflow.com/blog/dispose-of-toxic-chemicals-properly-best-practices-for-safe-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methods such as high-temperature incineration or placement in a secure landfill are

typically employed by these facilities to prevent environmental contamination.[8]

Quantitative Data and Best Practices Summary
Parameter Guideline Rationale

Waste Container Material

Chemically compatible with

MRS1067 (e.g., glass or

appropriate plastic)

To prevent reactions,

weakening, or dissolution of

the container.[3]

Container Labeling

"Hazardous Waste," full

chemical name, date, and

hazard pictograms

To ensure proper handling,

segregation, and disposal, and

to comply with regulations.[1]

[2]

Storage Location
Designated Satellite

Accumulation Area

For safe and organized

temporary storage of

hazardous waste.[6]

Secondary Containment
Required for liquid waste

containers

To contain spills and leaks

from the primary container.[1]

[3]

Container Closure Leak-proof, screw-on cap
To prevent spills and the

release of vapors.[3]

Disposal Method
Via an approved hazardous

waste disposal facility

To ensure environmentally

sound management of toxic

chemicals.[8]

Experimental Protocols
There are no specific experimental protocols for the disposal of MRS1067 beyond the

procedural steps outlined above. The process is one of safe containment and transfer to a

licensed disposal facility.

Diagrams
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Caption: Workflow for the safe disposal of MRS1067 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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